Cas no 2138533-98-7 (2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride)

• Product Name: 2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride
• CAS No: 2138533-98-7
• MF: C₈H₁₀ClNO₃S
• MW: 235.687900066376
• CID: 6547048
• PubChem ID: 165500140
• Update Time: 2025-06-13

2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride
• EN300-1145175
• 2-[(4-methylpyridin-3-yl)oxy]ethane-1-sulfonyl chloride
• 2138533-98-7

• Inchi： 1S/C8H10ClNO3S/c1-7-2-3-10-6-8(7)13-4-5-14(9,11)12/h2-3,6H,4-5H2,1H3
• InChI Key： JMFDOSUTOKFNPV-UHFFFAOYSA-N
• SMILES： ClS(CCOC1C=NC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 235.0069920g/mol
• Monoisotopic Mass: 235.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride

Introduction to 2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride (CAS No. 2138533-98-7) and Its Emerging Applications in Chemical Biology

2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2138533-98-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and molecular research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and utility in synthesizing various pharmacologically relevant molecules. The presence of a pyridine ring with a methyl substituent at the 4-position and an ethane-1-sulfonyl chloride moiety at the 2-position endows this compound with unique chemical properties that make it a valuable intermediate in medicinal chemistry.

The sulfonyl chloride functional group is particularly noteworthy, as it serves as a crucial electrophile in nucleophilic substitution reactions, enabling the formation of sulfonamides, sulfonates, and other derivatives that are prevalent in biologically active compounds. The 4-methylpyridin-3-yl group introduces a degree of steric hindrance and electronic richness, which can influence the compound's interactions with biological targets. This combination of structural elements makes 2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles as kinase inhibitors, antiviral agents, and neuroprotective drugs. The 4-methylpyridin-3-yl moiety in this compound not only enhances its solubility and metabolic stability but also modulates its binding affinity to target proteins. This has led to increased interest in leveraging such scaffolds for designing next-generation drugs that exhibit improved pharmacokinetic profiles.

One of the most compelling aspects of 2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride is its utility as a building block for synthesizing more complex molecules. Sulfonyl chlorides are particularly useful in constructing sulfonamide linkages, which are a hallmark of many successful drugs, including antibiotics, anti-inflammatory agents, and antiviral medications. The reactivity of the sulfonyl chloride group allows for facile introduction into various heterocyclic systems, making it an indispensable tool in synthetic organic chemistry.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have demonstrated that the 4-methylpyridin-3-yl group can optimize binding interactions by adopting specific conformations that enhance complementarity with biological targets. These insights have guided the design of novel derivatives with enhanced efficacy and reduced off-target effects. For instance, computational screening has identified analogs of 2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride that exhibit improved binding affinities to certain enzyme families involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of 2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the functionalization of a pyridine precursor followed by sulfonylation and subsequent chlorination steps. Advances in green chemistry have led to the development of more sustainable synthetic routes, including catalytic methods that minimize waste and energy consumption. These innovations align with the growing emphasis on environmentally responsible chemical synthesis.

In the realm of drug discovery, 2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride has been explored as a precursor for kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer progression. The pyridine ring serves as a hinge-binding motif, while the sulfonyl group interacts with key residues in the ATP-binding pocket. Preclinical studies have shown that derivatives derived from this compound exhibit promising antitumor activity by inhibiting aberrant signaling pathways associated with malignancy.

Another area where this compound has shown promise is in the development of antiviral agents. The ability to modify both the pyridine scaffold and the sulfonyl moiety allows for fine-tuning of viral protease inhibition. Recent reports indicate that certain analogs of 2-(4-methylpyridin-3-yl)oxyethane-1-sulfonyl chloride effectively disrupt viral replication cycles by targeting critical enzymes involved in viral polyprotein processing.

The role of sulfonyl chlorides as intermediates extends beyond pharmaceutical applications into materials science and agrochemicals. Their reactivity enables the synthesis of polymers with tailored properties, as well as herbicides and pesticides designed to interact specifically with biological targets in plants and pests.

As research continues to uncover new therapeutic opportunities, compounds like 2-(4-methylpyridin-3-yloxyethane-1-sulfonyl chloride (CAS No. 2138533-98) will remain at the forefront of molecular innovation. The combination of structural complexity and functional diversity makes it an invaluable asset for chemists engaged in drug design and molecular engineering.